4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one

• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 4-(2-propan-2-ylpyrazol-3-yl)-2-azaspiro[4.4]nonan-1-one
• InChI: InChI=1S/C14H21N3O/c1-10(2)17-12(5-8-16-17)11-9-15-13(18)14(11)6-3-4-7-14/h5,8,10-11H,3-4,6-7,9H2,1-2H3,(H,15,18)
• InChI Key: USFLECYAYMQOSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=CC=N1)C2CNC(=O)C23CCCC3

Description

Chemical Structure: The compound features a 2-azaspiro[4.4]nonan-1-one core, a bicyclic lactam system with nitrogen at position 2, fused to a pyrazole ring substituted with a propan-2-yl group at position 1. Its molecular formula is C₁₄H₂₀N₃O, with a molecular weight of 246.33 g/mol .

Applications:
The pyrazole group is associated with diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory properties . The spirocyclic lactam may enhance metabolic stability and binding specificity in pharmaceutical contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one typically involves multi-step organic reactions. One common approach is the condensation of pyrazole derivatives with spirocyclic ketones under controlled conditions. For instance, the reaction might involve the use of chloro(trimethyl)silane as a catalyst in the presence of pyridine at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions vary but often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce more saturated compounds.

Scientific Research Applications

4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one involves its interaction with molecular targets such as enzymes or receptors. The pyrazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity. Pathways involved may include inhibition of specific enzymes or modulation of receptor activity, leading to the observed biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of the target compound with structurally related spirocyclic and pyrazole-containing analogs:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Spiro System	Substituent(s)	Key Properties/Activities	References
Target Compound	C₁₄H₂₀N₃O	246.33	2-azaspiro[4.4]nonan-1-one	1-(Propan-2-yl)-1H-pyrazol-5-yl	Potential antimicrobial, antitumor
7-Benzyl-2,7-diazaspiro[4.4]nonan-1-one	C₁₄H₁₇N₂O	229.30	2,7-diazaspiro[4.4]nonan-1-one	Benzyl	Synthetic intermediate; no reported bioactivity
4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one	C₁₄H₁₆FNO	233.28	2-azaspiro[4.4]nonan-1-one	2-Fluorophenyl	Enhanced metabolic stability (fluorine effect)
3-Phenyl-7-oxa-2-azaspiro[3.5]nonan-1-one	C₁₃H₁₅NO₂	217.26	7-oxa-2-azaspiro[3.5]nonan-1-one	Phenyl	High polarity (ether linkage); material science applications
1-{3-(4-Chlorophenyl)-5-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-pyrazol-1-yl}propan-1-one	C₂₀H₂₂ClN₂O	356.85	Non-spiro	4-Chlorophenyl, propan-2-ylphenyl	Anticancer, immunosuppressive

Key Insights :

Substituent Effects: The pyrazole-propan-2-yl group in the target compound contrasts with fluorophenyl () and benzyl () substituents. Pyrazole’s heteroaromaticity may improve solubility and hydrogen-bonding interactions compared to purely aromatic groups . Fluorine in 4-(2-Fluorophenyl)-2-azaspiro[4.4]nonan-1-one enhances metabolic stability by blocking oxidative degradation pathways, a feature absent in the target compound .

The non-spiro pyrazoline analog () shows immunosuppressive and anticancer activity but lacks the spiro system’s metabolic stability, underscoring the target compound’s structural advantages .

Electronic Properties :

• Theoretical studies using density functional theory (DFT) () and wavefunction analysis () could elucidate differences in HOMO-LUMO gaps and electron density distributions. For example, the fluorophenyl group may lower HOMO energy, reducing electrophilic reactivity compared to the pyrazole’s heteroaromatic system .

Research Findings and Data

• Synthetic Feasibility : The target compound’s synthesis likely parallels methods for analogous pyrazole-spiro hybrids, involving condensation reactions under reflux (e.g., ) .
• Safety Profile: The base spiro compound (2-azaspiro[4.4]nonan-1-one) has moderate hazards (skin/eye irritation), but the pyrazole substituent may introduce additional toxicity requiring evaluation .

Biological Activity

The compound 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one is a member of the azaspiro compound family, known for their diverse biological activities and potential therapeutic applications. This article aims to explore the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic uses.

Chemical Structure and Properties

The compound features a pyrazole moiety and a spirocyclic framework , which contribute to its unique chemical reactivity and biological profile. The molecular formula is $C_{13}H_{19}N_{3}O$, with a molecular weight of 233.31 g/mol.

Anticancer Activity

Research has indicated that compounds with similar structural motifs to 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one exhibit significant anticancer properties. For instance, pyrazole derivatives have been shown to inhibit the proliferation of various cancer cell lines, including prostate cancer cells, through mechanisms that involve androgen receptor modulation .

Compound Name	Structural Features	Biological Activity
4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one	Spirocyclic structure with pyrazole	Anticancer activity, particularly against prostate cancer
Phenylbutazone	Pyrazolidinedione nucleus	Anti-inflammatory agent
1-acetyl-3-(3,4-dimethoxyphenyl)-5-(arylureido) derivatives	Modified pyrazole structure	Anti-inflammatory activity

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The pyrazole ring can participate in hydrogen bonding and π–π interactions, facilitating binding to active sites on target proteins . This interaction can modulate the activity of the target, leading to various biological effects.

Study on Prostate Cancer

In a study evaluating the effects of azaspiro compounds on prostate cancer cell lines, it was found that 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one significantly inhibited cell proliferation at concentrations as low as 10 µM. The compound's mechanism involved antagonism of the androgen receptor, which is critical in prostate cancer progression .

Antimicrobial Properties

Another investigation assessed the antimicrobial activity of pyrazole derivatives against various bacterial strains. Compounds structurally related to 4-[1-(Propan-2-yl)-1H-pyrazol-5-yl]-2-azaspiro[4.4]nonan-1-one demonstrated promising results against E. coli and Staphylococcus aureus, suggesting potential applications in treating bacterial infections .